Cas no 20300-58-7 (7-Chloro-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 7-Chloro-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 20300-58-7
• MF: C₁₀H₅ClO₄
• MW: 224.59730219841
• CID: 4798046
• PubChem ID: 71596952
• Update Time: 2026-02-27

7-Chloro-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-oxo-2H-chromene-3-carboxylic acid
• 7-chloro-2-oxochromene-3-carboxylic acid
• 7-chloro-2-oxo-chromene-3-carboxylic acid
• 7-Chloro-2-oxo-2H-chromene-3-carboxylicacid
• 20300-58-7
• MFCD18450634
• HS-6059

• Inchi： 1S/C10H5ClO4/c11-6-2-1-5-3-7(9(12)13)10(14)15-8(5)4-6/h1-4H,(H,12,13)
• InChI Key： ATWKNGBPIMPABJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)O)C(=O)OC=2C=1

Computed Properties

• Exact Mass: 223.9876363g/mol
• Monoisotopic Mass: 223.9876363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-Chloro-2-oxo-2H-chromene-3-carboxylic acid

7-Chloro-2-oxo-2H-chromene-3-carboxylic Acid: A Versatile Chemical Compound with Diverse Applications

7-Chloro-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 20300-58-7) is a significant organic compound belonging to the coumarin family. This compound, characterized by its unique chromene-3-carboxylic acid structure, has garnered considerable attention in various scientific and industrial fields due to its multifaceted properties and applications.

The molecular formula of 7-Chloro-2-oxo-2H-chromene-3-carboxylic acid is C₁₀H₅ClO₄, with a molecular weight of 224.59 g/mol. Its structure features a chloro-substituted coumarin backbone, which contributes to its distinct chemical behavior. The presence of both carboxylic acid and ketone functional groups makes this compound highly reactive and suitable for various synthetic transformations.

In recent years, 7-Chloro-2-oxo-2H-chromene-3-carboxylic acid has become a focal point in pharmaceutical research. Scientists are exploring its potential as a building block for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. The compound's coumarin derivatives have shown promising biological activities, making them valuable in medicinal chemistry.

Beyond pharmaceuticals, 7-Chloro-2-oxo-2H-chromene-3-carboxylic acid finds applications in the field of organic synthesis. Its reactive sites allow for the creation of complex molecules, which are essential in producing dyes, fragrances, and other specialty chemicals. The compound's ability to act as an intermediate in multistep synthetic routes has made it indispensable in laboratory settings.

Environmental scientists are also investigating the role of 7-Chloro-2-oxo-2H-chromene-3-carboxylic acid in green chemistry. Its potential as a biodegradable intermediate aligns with the growing demand for sustainable chemical processes. Researchers are optimizing its synthesis to minimize waste and reduce environmental impact, addressing one of the most pressing concerns in modern chemistry.

The market for 7-Chloro-2-oxo-2H-chromene-3-carboxylic acid is expanding, driven by its diverse applications. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the demands of research and industrial sectors. Quality control and analytical testing are critical to ensuring the compound's consistency and performance in various applications.

For those working with 7-Chloro-2-oxo-2H-chromene-3-carboxylic acid, proper handling and storage are essential. The compound should be kept in a cool, dry place, away from direct sunlight and moisture. Safety data sheets (SDS) provide detailed guidelines for its safe use, emphasizing the importance of laboratory safety protocols.

In conclusion, 7-Chloro-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 20300-58-7) is a versatile and valuable compound with wide-ranging applications. Its significance in pharmaceutical research, organic synthesis, and green chemistry underscores its importance in modern science. As research continues to uncover new uses for this compound, its role in advancing chemical innovation is expected to grow even further.